![molecular formula C17H22FNO4 B2520956 N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide CAS No. 1211414-24-2](/img/structure/B2520956.png)
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide, commonly known as Compound A, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Compound A belongs to the class of spirocyclic compounds and has been shown to exhibit promising anti-inflammatory and anti-cancer properties.
Scientific Research Applications
Novel Pathways in Drug Metabolism and Bioactivity
Compounds with complex structures, including spiro and dioxaspiro motifs, often play significant roles in novel drug metabolism pathways or possess unique bioactive properties. For instance, the conversion of acetaminophen to the bioactive N-acylphenolamine AM404 involves fatty acid conjugation, a novel pathway for drug metabolism in the nervous system (Högestätt et al., 2005). This highlights the potential for compounds like N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(2-fluorophenoxy)acetamide to be involved in unique biochemical pathways or act as precursors to bioactive metabolites.
Herbicidal and Pesticidal Applications
The synthesis and herbicidal activity of novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides demonstrate the potential for fluoro-substituted compounds in developing effective herbicides (Wu et al., 2011). Given the structural complexity and specific functional groups in this compound, it's plausible to investigate its use in agricultural applications, targeting weed control with minimal environmental impact.
Antiviral and Antimicrobial Research
Spiro and dioxaspiro derivatives have shown promise in antiviral and antimicrobial research. For example, a series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives exhibited strong activity against the influenza A/H3N2 virus (Apaydın et al., 2020). This suggests that this compound could be a candidate for developing new antiviral agents with a focus on targeting specific viral proteins or pathways.
Neuropharmacological Applications
The exploration of peripheral benzodiazepine receptor agonists, such as N-(4-chloro-2-phenoxyphenyl)-N-(2-isopropoxybenzyl)acetamide, indicates the potential of spiro compounds in neuropharmacology (Okuyama et al., 1999). Given the structural uniqueness of this compound, research could be directed towards its effects on neurological pathways, potentially leading to the development of novel therapeutics for neurological disorders.
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22FNO4/c18-14-6-2-3-7-15(14)21-12-16(20)19-10-13-11-22-17(23-13)8-4-1-5-9-17/h2-3,6-7,13H,1,4-5,8-12H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQWWBYZHRSVGTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.